Cas no 223677-87-0 (3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid)

• Product Name: 3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
• CAS No: 223677-87-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD20656247
• CID: 5610997
• PubChem ID: 11106193
• Update Time: 2025-05-24

3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2,3-dihydrobenzofuran-7-carboxylic Acid
• 223677-87-0
• 3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
• EN300-8638495

• MDL： MFCD20656247
• Inchi： 1S/C11H12O3/c1-2-7-6-14-10-8(7)4-3-5-9(10)11(12)13/h3-5,7H,2,6H2,1H3,(H,12,13)
• InChI Key： RLUMOXSSSDQHKV-UHFFFAOYSA-N
• SMILES： O1C2C(C(=O)O)=CC=CC=2C(CC)C1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid

Comprehensive Overview of 3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 223677-87-0)

3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 223677-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzofuran family, a class of heterocyclic structures known for their diverse biological activities. The presence of the carboxylic acid functional group at the 7-position and the ethyl substituent at the 3-position makes this molecule a versatile intermediate for synthesizing more complex derivatives.

In recent years, the demand for benzofuran derivatives has surged due to their potential applications in drug discovery. Researchers are particularly interested in 3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid for its role as a building block in the development of novel therapeutics. Its structural features align with current trends in small-molecule drug design, where modularity and functional group compatibility are critical. This compound is often explored in the context of anti-inflammatory and neuroprotective agents, addressing growing concerns about chronic diseases and aging populations.

The synthesis of CAS No. 223677-87-0 typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methods resonate with the broader shift toward green chemistry and sustainable manufacturing practices, which are hot topics in the chemical industry today.

From an analytical perspective, 3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quality control, which are essential for regulatory compliance in pharmaceutical applications. The compound's stability under various pH conditions and solubility profiles are also key parameters studied by formulators.

Beyond pharmaceuticals, this compound has potential uses in material science, particularly in the development of organic semiconductors and photoactive materials. The benzofuran core contributes to electron delocalization, a property highly valued in optoelectronic devices. This aligns with the global push for renewable energy technologies and smart materials.

Frequently asked questions about CAS No. 223677-87-0 include inquiries about its supplier availability, custom synthesis options, and scalability for industrial production. These reflect practical concerns among researchers and manufacturers. Additionally, comparisons with structurally similar compounds like dihydrobenzofuran carboxylic acids are common, highlighting the need for detailed structure-activity relationship studies.

In conclusion, 3-ethyl-2,3-dihydro-1-benzofuran-7-carboxylic acid represents a compelling case study in modern chemical innovation. Its multifaceted applications and relevance to cutting-edge research areas ensure its continued prominence in scientific literature and industrial workflows. As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in addressing some of today's most pressing technological and health challenges.